Cas no 1427444-55-0 (Methyl 4-cyano-3-methoxypicolinate)

• Product Name: Methyl 4-cyano-3-methoxypicolinate
• CAS No: 1427444-55-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4904411
• Update Time: 2025-10-29

Methyl 4-cyano-3-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-methoxypicolinate

• Inchi： 1S/C9H8N2O3/c1-13-8-6(5-10)3-4-11-7(8)9(12)14-2/h3-4H,1-2H3
• InChI Key： MHADAFNHVKYVOM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CN=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2

Additional information on Methyl 4-cyano-3-methoxypicolinate

Recent Advances in the Application of Methyl 4-cyano-3-methoxypicolinate (CAS: 1427444-55-0) in Chemical Biology and Pharmaceutical Research

Methyl 4-cyano-3-methoxypicolinate (CAS: 1427444-55-0) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its utility in the construction of heterocyclic frameworks, which are prevalent in many drug molecules. This compound's unique chemical properties, including its electron-withdrawing cyano and methoxy groups, make it a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of potent kinase inhibitors. Researchers utilized Methyl 4-cyano-3-methoxypicolinate as a precursor to develop a series of pyridine-based compounds showing significant activity against various cancer cell lines. The study reported IC50 values in the nanomolar range for several derivatives, suggesting promising therapeutic potential.

In the field of agrochemical research, a recent patent application (WO2023056789) disclosed novel pesticidal compositions incorporating derivatives of Methyl 4-cyano-3-methoxypicolinate. The compounds exhibited improved stability and bioavailability compared to existing products, with field trials showing enhanced pest control efficacy against resistant strains. This development addresses the growing need for more sustainable crop protection solutions.

Structural analysis of Methyl 4-cyano-3-methoxypicolinate and its derivatives has been facilitated by advanced computational methods. A 2024 study in ACS Omega employed density functional theory (DFT) calculations to predict the compound's reactivity patterns, providing valuable insights for rational drug design. The theoretical predictions were validated through experimental synthesis, demonstrating good correlation between calculated and observed reaction outcomes.

Recent process chemistry innovations have improved the scalability of Methyl 4-cyano-3-methoxypicolinate production. A green chemistry approach published in Organic Process Research & Development achieved a 78% yield reduction in hazardous waste generation while maintaining high purity standards (>99.5%). This advancement supports the compound's growing industrial applications while addressing environmental concerns.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results from a 2024 study in Bioconjugate Chemistry suggest that Methyl 4-cyano-3-methoxypicolinate derivatives can be effectively conjugated to antibody-drug conjugates (ADCs), showing improved tumor-specific accumulation in preclinical models. This application could significantly enhance the therapeutic index of anticancer agents.

As research continues, Methyl 4-cyano-3-methoxypicolinate (CAS: 1427444-55-0) demonstrates expanding potential across multiple domains of chemical biology and pharmaceutical development. Its versatility as a synthetic building block, combined with recent methodological advances in its application, positions this compound as an important tool in modern drug discovery and development pipelines.